Cas no 26238-16-4 (1,4-Dichloro-6-trifluoromethyl-phthalazine)

• Product Name: 1,4-Dichloro-6-trifluoromethyl-phthalazine
• CAS No: 26238-16-4
• MF: C₉H₃Cl₂F₃N₂
• MW: 267.034730195999
• CID: 5061981
• Update Time: 2025-11-02

1,4-Dichloro-6-trifluoromethyl-phthalazine Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-6-(trifluoromethyl)phthalazine
• 1,4-dichloro-6-trifluoromethyl-phthalazine
• D74779
• 1,4-Dichloro-6-trifluoromethyl-phthalazine

• Inchi： 1S/C9H3Cl2F3N2/c10-7-5-2-1-4(9(12,13)14)3-6(5)8(11)16-15-7/h1-3H
• InChI Key： UQFCPYWBBOXKCP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(F)(F)F)C=CC2=C(N=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Additional information on 1,4-Dichloro-6-trifluoromethyl-phthalazine

Comprehensive Guide to 1,4-Dichloro-6-trifluoromethyl-phthalazine (CAS No. 26238-16-4): Properties, Applications, and Market Insights

1,4-Dichloro-6-trifluoromethyl-phthalazine (CAS No. 26238-16-4) is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the phthalazine derivatives family, known for their unique chemical properties and versatility in synthesis. With the increasing demand for fluorinated compounds in modern chemistry, 1,4-Dichloro-6-trifluoromethyl-phthalazine has gained attention for its potential in drug discovery and material science.

The molecular structure of 1,4-Dichloro-6-trifluoromethyl-phthalazine features a phthalazine core substituted with two chlorine atoms at positions 1 and 4, and a trifluoromethyl group at position 6. This combination of halogen substituents and fluorine atoms contributes to its distinct reactivity profile, making it valuable for cross-coupling reactions and nucleophilic substitutions. Researchers often explore its potential as a building block for more complex molecules in medicinal chemistry.

In pharmaceutical applications, 1,4-Dichloro-6-trifluoromethyl-phthalazine serves as a key intermediate for developing bioactive compounds. Recent studies highlight its role in creating potential kinase inhibitors, which are crucial in cancer research. The trifluoromethyl group enhances the metabolic stability of resulting molecules, addressing one of the key challenges in drug design. This aligns with current industry trends focusing on fluorinated pharmaceuticals with improved pharmacokinetic properties.

The agrochemical sector also benefits from 1,4-Dichloro-6-trifluoromethyl-phthalazine derivatives. As the demand for crop protection agents grows, researchers investigate its potential in developing novel pesticide intermediates. The compound's structural features may contribute to enhanced pest resistance management, particularly against organisms developing resistance to existing treatments. This application gains importance amid global concerns about food security and sustainable agriculture.

From a synthetic chemistry perspective, 1,4-Dichloro-6-trifluoromethyl-phthalazine offers interesting possibilities for structure-activity relationship studies. The presence of multiple reactive sites allows for selective modifications, enabling chemists to create diverse molecular libraries. This capability is particularly valuable in high-throughput screening programs, where rapid generation of compound variants is essential for identifying lead candidates.

The market for 1,4-Dichloro-6-trifluoromethyl-phthalazine reflects the growing interest in fluorinated building blocks. Suppliers report increasing inquiries from both academic institutions and industrial research facilities. Current pricing trends indicate steady demand, with purity grades above 98% commanding premium values. The compound's availability through major chemical suppliers ensures accessibility for researchers worldwide.

Environmental and safety considerations for 1,4-Dichloro-6-trifluoromethyl-phthalazine follow standard laboratory protocols for halogenated compounds. Proper handling includes using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, its chemical reactivity warrants careful storage conditions, typically under inert atmosphere at controlled temperatures to maintain stability.

Future research directions for 1,4-Dichloro-6-trifluoromethyl-phthalazine may explore its potential in material science applications, particularly in developing advanced functional materials. The combination of aromatic systems with fluorine atoms could lead to novel electronic or optical properties. This aligns with current scientific interest in smart materials for various technological applications.

For researchers working with 1,4-Dichloro-6-trifluoromethyl-phthalazine, analytical characterization typically involves NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC analysis for purity assessment. These techniques ensure proper identification and quality control, which are critical for reproducible results in synthetic applications.

In conclusion, 1,4-Dichloro-6-trifluoromethyl-phthalazine (CAS No. 26238-16-4) represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity profile continue to attract research attention, particularly in fields requiring fluorine-containing compounds. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in cutting-edge chemical research.